8-(2-Methylphenyl)-13-(prop-2-en-1-yl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione

• IUPAC Name: 8-(2-methylphenyl)-13-prop-2-enyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione
• InChI: InChI=1S/C19H17N3O4/c1-3-8-22-16-15(17(23)21-19(22)25)13(11-7-5-4-6-10(11)2)14-12(20-16)9-26-18(14)24/h3-7,13,20H,1,8-9H2,2H3,(H,21,23,25)
• InChI Key: LSUGZDVEPDETQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C3=C(COC3=O)NC4=C2C(=O)NC(=O)N4CC=C
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

8-(2-Methylphenyl)-13-(prop-2-en-1-yl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.362. The purity is usually 95%.
BenchChem offers high-quality 8-(2-Methylphenyl)-13-(prop-2-en-1-yl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2-Methylphenyl)-13-(prop-2-en-1-yl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Transition Metal-Free Synthesis

• An environmentally benign, transition-metal free synthesis method for tricyclic compounds like 7-oxa-2-azatricyclo[7.4.0.0(2,6)]trideca-1(9),10,12-trien-3-ones, related to the queried compound, has been developed. This method uses renewable levulinic acid and yields various polycyclic compounds efficiently (Jha, Naidu, & Abdelkhalik, 2013).

Molecular Structure Analysis

• The molecular and crystal structures of compounds similar to the queried compound, specifically 8-benzyl-5-phenyl-3-oxa-4,8-diaza-tricyclo[5.2.1.02,6]dec-4-ene, have been determined using X-ray diffraction. This study contributes to the understanding of the structural properties of aza-norbornene and isoxazoline families (Quadrelli, Bovio, & Piccanello, 2011).

Heterocyclic Chemistry

• Research on the formation of oxygen-bridged heterocycles in the Hantzsch synthesis involving compounds similar to the queried one demonstrates the versatility of these tricyclic structures in producing various heterocyclic derivatives (Svetlik, Tureček, & Hanuš, 1988).

Cycloaddition Reactions

• Cycloaddition reactions involving benzocyclopropene and aromatic nitrile oxides have been used to synthesize compounds like 9-aryl-7-oxa-8-azatricyclo[4.3.1.0]deca-2,4,8-trienes, which are structurally related to the queried compound. These reactions offer a synthetic entry into bridged oxazonine structures (Nitta, Sogo, & Nakayama, 1979).

Structural and Spectral Analyses

• Ethyl 9-methyl-10-phenyl-11-thioxo-8-oxa-10,12-diazatricyclo[7.3.1.02.7]trideca-2(7),3,5-trien-13-carboxylate, a structurally related compound, has been synthesized and analyzed using single crystal XRD to determine its crystal structure, contributing to the understanding of the conformational properties of these structures (Magerramov et al., 2010).